Cas no 1806932-25-1 (2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806932-25-1
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4882307
• Update Time: 2025-06-10

2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO/c1-16-7-4(9)2-3(8(12,13)14)5(15-7)6(10)11/h2,6H,1H3
• InChI Key： KCVBSFBKKGRQHH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1C(F)F)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806932-25-1)

2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. With its unique structural features, including difluoromethyl, fluoro, methoxy, and trifluoromethyl substituents, this compound exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its CAS number, 1806932-25-1, serves as a critical identifier for researchers and industry professionals seeking high-purity standards.

The growing demand for fluorinated compounds in modern chemistry has placed 2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine at the forefront of innovation. Fluorinated pyridines, in particular, are widely explored for their enhanced stability, bioavailability, and reactivity. This compound’s trifluoromethyl group is a key functional moiety often associated with improved lipophilicity, a property highly sought after in drug discovery and crop protection formulations. Researchers frequently inquire about its synthesis pathways, applications, and safety profiles, reflecting its relevance in cutting-edge scientific endeavors.

In agrochemical applications, 2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine is studied for its potential role in developing next-generation pesticides. The difluoromethyl and fluoro groups contribute to its metabolic resistance and target specificity, addressing global concerns about pest resistance and environmental sustainability. Industry trends indicate a surge in searches for "fluorinated pyridine herbicides" and "eco-friendly agrochemical intermediates," aligning with this compound’s potential.

Pharmaceutical researchers are equally intrigued by CAS No. 1806932-25-1 due to its structural similarity to bioactive molecules. The methoxy and trifluoromethyl substituents are common pharmacophores in FDA-approved drugs, particularly in oncology and CNS therapeutics. Online queries such as "fluoropyridine drug candidates" and "pyridine-based kinase inhibitors" highlight the compound’s versatility in medicinal chemistry. Its role in fragment-based drug design and PET imaging probes is another area of active investigation.

From a synthetic chemistry perspective, the preparation of 2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine involves multi-step fluorination and functionalization strategies. Recent advancements in catalytic fluorination techniques have improved yields and reduced waste, addressing the "green chemistry" priorities of modern labs. Search analytics reveal high interest in "selective fluorination methods" and "pyridine ring functionalization," underscoring the compound’s technical significance.

Quality control and analytical characterization of CAS No. 1806932-25-1 are critical for industrial adoption. Techniques like HPLC-MS, NMR, and X-ray crystallography are employed to verify purity and structural integrity. The keyword "fluorinated compound analysis" frequently appears in scientific literature searches, reflecting the need for robust analytical protocols. Regulatory compliance, particularly regarding fluorine-containing substances, further drives the demand for reliable data on this compound.

In conclusion, 2-(Difluoromethyl)-5-fluoro-6-methoxy-3-(trifluoromethyl)pyridine represents a convergence of agrochemical and pharmaceutical innovation. Its CAS No. 1806932-25-1 is a gateway to exploring fluorinated pyridine chemistry, with applications spanning sustainable agriculture and life sciences. As research continues to unlock its full potential, this compound is poised to remain a focal point in scientific and industrial discourse.